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Compound of Interest

Compound Name: KZR-504

Cat. No.: B608407 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

and disposal of chemical compounds is a critical component of laboratory safety and

environmental stewardship. This guide provides a comprehensive, step-by-step procedure for

the proper disposal of KZR-504, a selective inhibitor of the immunoproteasome. Adherence to

these protocols is essential for minimizing risks and ensuring compliance with regulatory

standards.

Immediate Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for KZR-504 is not publicly available, it should be

handled as a potentially hazardous compound. As a peptide epoxyketone, KZR-504 is a highly

bioactive molecule. Standard laboratory precautions, including the use of personal protective

equipment (PPE) such as safety goggles, chemical-resistant gloves, and a lab coat, are

mandatory when handling this compound. All work should be conducted in a well-ventilated

area or under a chemical fume hood.

Quantitative Data and Physical Properties
The following table summarizes the known properties of KZR-504. This information is crucial

for waste characterization and determining the appropriate disposal route.
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Property Value Reference

Molecular Formula C₂₁H₂₃N₃O₆ --INVALID-LINK--

Molecular Weight 413.42 g/mol --INVALID-LINK--

Appearance Solid powder
Inferred from typical state of

similar compounds

Solubility Soluble in DMSO --INVALID-LINK--

Step-by-Step Disposal Protocol
This protocol provides a general framework for the disposal of KZR-504. Crucially, all

procedures must be conducted in accordance with the specific guidelines and regulations of

your institution's Environmental Health and Safety (EHS) department.

Step 1: Waste Characterization and Segregation
Consult EHS: Before beginning any disposal process, contact your institution's EHS

department. They will provide the definitive classification of KZR-504 waste (e.g., as a

hazardous chemical waste) and assign the appropriate waste codes.

Segregate Waste Streams: Do not mix KZR-504 waste with other chemical waste unless

explicitly approved by EHS. Maintain separate, clearly labeled waste containers for:

Solid Waste: Unused or expired KZR-504 powder, contaminated PPE (gloves, weigh

boats, etc.).

Liquid Waste: Solutions containing KZR-504 (e.g., from experiments, stock solutions).

Sharps Waste: Contaminated needles, syringes, or other sharps.

Step 2: Containerization and Labeling
Select Appropriate Containers:

Solid Waste: Use a designated, leak-proof container with a secure lid. The container must

be compatible with the chemical properties of KZR-504.
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Liquid Waste: Use a sealable, chemical-resistant container (e.g., a high-density

polyethylene (HDPE) carboy). Ensure the container is compatible with the solvents used

(e.g., DMSO).

Sharps Waste: Use a puncture-proof sharps container.

Properly Label All Containers: All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "KZR-504"

The primary hazard(s) (e.g., "Toxic," "Chemical Irritant")

The approximate concentration and quantity of KZR-504

The date the waste was first added to the container (accumulation start date)

Your name, department, and contact information

Step 3: Storage of Waste
Designated Storage Area: Store all KZR-504 waste in a designated, secure area that is away

from general laboratory traffic.

Secondary Containment: Place waste containers in a secondary containment bin to prevent

spills.

Segregation from Incompatibles: Do not store KZR-504 waste with incompatible materials

such as strong oxidizing agents, acids, or bases.

Step 4: Final Disposal
Schedule a Pickup: Once your waste container is full or has reached its designated

accumulation time limit, schedule a pickup with your institution's hazardous waste

management service.

Do Not Dispose Down the Drain: Under no circumstances should KZR-504 or solutions

containing it be disposed of down the sink.
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Incineration: For many research chemicals of this type, high-temperature incineration by a

licensed waste disposal facility is the preferred method of destruction. Your EHS department

will coordinate this.

Experimental Protocols and Methodologies
As KZR-504 is a research compound, specific experimental protocols involving its use will vary.

The disposal procedures outlined above are designed to be broadly applicable. When

designing experiments, consider the entire lifecycle of the chemical, including its eventual

disposal, to minimize waste generation.

Mandatory Visualizations
Logical Workflow for KZR-504 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of KZR-504 waste.
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Caption: A flowchart outlining the key steps for the safe and compliant disposal of KZR-504.

This guide is intended to provide a framework for the safe handling and disposal of KZR-504.

Always prioritize the specific guidance provided by your institution's Environmental Health and

Safety department to ensure full compliance and safety.
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To cite this document: BenchChem. [Essential Guide to the Proper Disposal of KZR-504].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608407#kzr-504-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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